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Compound of Interest

Compound Name:
Tripropylene glycol monomethyl

ether

Cat. No.: B155963 Get Quote

Technical Support Center: Tripropylene Glycol
Monomethyl Ether (TPM) Purification
This guide provides researchers, scientists, and drug development professionals with detailed

methods and troubleshooting advice for the purification of Tripropylene Glycol Monomethyl
Ether (TPM) for research and high-purity applications.

Frequently Asked Questions (FAQs)
Q1: What is Tripropylene Glycol Monomethyl Ether (TPM)?

A1: Tripropylene glycol monomethyl ether is a low-volatility, non-flammable, colorless, and

clear liquid with a characteristic ether-like odor.[1] It is soluble in water and is commonly used

as a solvent in cleaning products, coatings, inks, and as a resin cleaner in additive

manufacturing.[1][2][3][4] Commercial TPM is typically supplied as a mixture of isomers.[1][5]

Q2: What are the typical physical properties of commercial-grade TPM?

A2: The physical properties of TPM can vary slightly due to the isomeric mixture. Key data is

summarized in the table below.
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Property Value Reference(s)

CAS Number 25498-49-1 [3][5]

Molecular Formula C₁₀H₂₂O₄ [5]

Boiling Range
236 °C to 251 °C (at 760 mm

Hg)
[3]

Specific Gravity 0.962–0.970 (at 25/25 °C) [3]

Refractive Index ~1.430 (at 20 °C) [6]

Flash Point >110 °C (>230 °F) [1][6]

Water Content (max) 0.15 wt. % [3]

Q3: What are the common impurities in technical-grade TPM?

A3: Common impurities include:

Water: TPM is hydrophilic and can absorb atmospheric moisture.[5]

Lower Glycol Ethers: Propylene glycol monomethyl ether and dipropylene glycol monomethyl

ether may be present as residual reactants from the manufacturing process.[7]

Peroxides: As a glycol ether, TPM can form explosive peroxides upon exposure to air and

light, especially during long-term storage or when concentrated.[8][9][10]

Isomers: The commercial product is inherently a mixture of up to eight isomers.[5][11]

Q4: Is TPM considered hazardous to handle?

A4: In the United States, TPM is generally considered non-hazardous under OSHA criteria and

is not classified as a flammable liquid due to its high flash point.[1] However, the primary

hazard is the potential for peroxide formation.[8] Standard laboratory safety protocols, including

wearing nitrile gloves and eye protection and working in a well-ventilated area, are essential.[1]

[8] Always consult the Safety Data Sheet (SDS) from your supplier for detailed handling

information.[1]
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Q5: How can I check the purity of my TPM?

A5: The purity of TPM can be assessed using several analytical methods:

Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) is the standard

method for quantifying the isomeric purity and detecting volatile organic impurities like lower

glycol ethers.[12][13][14]

Karl Fischer Titration: This is the most accurate method for determining water content.

Peroxide Test Strips: Commercially available test strips provide a quick and semi-quantitative

measure of peroxide concentration. For more accurate quantification, wet chemical methods

can be employed.

Troubleshooting Guide
This section addresses specific issues you may encounter during the purification of TPM.

Problem 1: My purified TPM is still wet (contains water).

Cause: Inefficient drying or re-absorption of moisture from the atmosphere.

Solution:

Pre-Drying: Before distillation, stir the TPM over a suitable drying agent, such as

anhydrous magnesium sulfate or 4Å molecular sieves, for several hours.

Distillation Technique: Ensure your distillation apparatus is completely dry and, if possible,

perform the distillation under an inert atmosphere (e.g., nitrogen or argon) to prevent

moisture ingress.

Storage: Store the purified, dried solvent over molecular sieves in a tightly sealed

container, preferably with a septum for withdrawal via syringe.

Problem 2: I suspect my TPM is contaminated with peroxides.

Symptoms: Visual inspection may reveal crystal formation, a hazy appearance, or a solid

mass within the liquid or around the container's cap.[9] DO NOT MOVE OR OPEN THE
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BOTTLE IF SHOCK-SENSITIVE CRYSTALS ARE VISIBLE. Contact your institution's

environmental health and safety office immediately.

Action:

Test for Peroxides: Before any purification, especially distillation, you MUST test for

peroxides. Use a peroxide test strip. Concentrations above 50-100 ppm are considered

hazardous for distillation.[9]

Peroxide Removal: If peroxides are present, they must be removed before heating. Refer

to the Protocol for Peroxide Removal below.

CRITICAL WARNING: Never distill or evaporate a solvent containing peroxides.[8][10] The

concentration of peroxides in the distillation flask can lead to a violent explosion. Always

leave at least 10-20% of the liquid in the distillation flask; never distill to dryness.[9][10]

Problem 3: Fractional distillation is providing poor separation of impurities.

Cause: The boiling points of the impurities (e.g., other glycol ethers) are too close to that of

TPM, requiring more efficient fractionation.

Solution:

Increase Column Efficiency: Use a longer fractionating column (e.g., Vigreux or packed

column) to increase the number of theoretical plates.[15]

Optimize Distillation Rate: A slow, steady distillation rate is crucial for achieving good

separation. A rate of 1-2 drops per second for the distillate is a good starting point.

Insulate the Column: Wrapping the fractionating column with glass wool or aluminum foil

minimizes heat loss and helps maintain the proper temperature gradient for efficient

separation.[15]

Experimental Protocols & Workflows
Purification Workflow
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The following diagram outlines the decision-making process for purifying commercial-grade

TPM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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